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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968 Get Quote

Essential Safety and Handling Guide for 4-Methyl-5-
nonanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Methyl-5-nonanol (CAS No: 154170-44-2) in a laboratory

setting. The information is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 4-Methyl-5-nonanol

Synonyms: 4-methylnonan-5-ol

Molecular Formula: C₁₀H₂₂O

Molecular Weight: 158.28 g/mol

Hazard Identification and Classification
4-Methyl-5-nonanol is classified under the Globally Harmonized System (GHS) with the

following hazards:

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2]
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Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[3]

Signal Word: Warning[1][2]

Physical and Chemical Properties
Property Value Source

Appearance
Colorless to pale yellow, clear

liquid
[4][5]

Odor Mild, fruity [2]

Boiling Point
206.00 to 207.00 °C @ 760.00

mm Hg (est.)
[4]

Specific Gravity
0.82800 to 0.83400 @ 25.00

°C
[4]

Refractive Index
1.43400 to 1.44100 @ 20.00

°C
[4]

Flash Point 186.00 °F (85.56 °C) (TCC) [4]

Solubility
Very slightly soluble in water

(0.24 g/L at 25 °C)
[2]

Personal Protective Equipment (PPE)
To mitigate the risks of skin and eye irritation, the following personal protective equipment is

mandatory when handling 4-Methyl-5-nonanol:
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PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[6]

Skin and Body Protection
Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[6]

Handling and Storage Protocols
Safe Handling Workflow Diagram
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Preparation

Handling

Post-Handling & Disposal

Don Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle 4-Methyl-5-nonanol

Avoid Contact with Skin and Eyes

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methyl-5-nonanol.

Step-by-Step Handling Procedure
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Preparation:

Ensure you are wearing the appropriate personal protective equipment as detailed in the

PPE table.

Work in a well-ventilated area, preferably a chemical fume hood.[6]

Have an emergency eyewash station and safety shower readily accessible.

Handling:

Avoid contact with skin and eyes.[6]

Avoid inhalation of vapors.

Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Store away from incompatible materials such as strong oxidizing agents.

Keep away from heat, sparks, and open flames.[7]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

If on Skin

Wash with plenty of water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Get medical help if

you feel unwell.[6]

If Swallowed Rinse mouth. Get medical help.[6]

Disposal Plan
Contaminated materials and the chemical itself must be disposed of in accordance with local,

state, and federal regulations.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[6]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other

purposes and then disposed of in a sanitary landfill.[6]

Important: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[6] Do

not discharge to sewer systems.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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